molecular formula C10H17F2NO3 B6235106 tert-butyl 3,5-difluoro-4-hydroxypiperidine-1-carboxylate CAS No. 1781540-74-6

tert-butyl 3,5-difluoro-4-hydroxypiperidine-1-carboxylate

Cat. No.: B6235106
CAS No.: 1781540-74-6
M. Wt: 237.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-butyl 3,5-difluoro-4-hydroxypiperidine-1-carboxylate” is a chemical compound with the molecular formula C10H17F2NO3 . It has a molecular weight of 237.24 . It is a solid substance at ambient temperature .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17F2NO3/c1-9(2,3)16-8(15)13-5-4-7(14)10(11,12)6-13/h7,14H,4-6H2,1-3H3 . This indicates the presence of a piperidine ring with two fluorine atoms at the 3rd and 5th positions, a hydroxy group at the 4th position, and a carboxylate group attached to a tert-butyl group .


Physical and Chemical Properties Analysis

This compound is a solid at ambient temperature . It has a molecular weight of 237.25 . The InChI code provides information about its molecular structure .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause eye irritation (H319) and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260) and wearing protective gloves/protective clothing/eye protection/face protection (P280) .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3,5-difluoro-4-hydroxypiperidine-1-carboxylate involves the reaction of tert-butyl 3,5-difluoro-4-oxopiperidine-1-carboxylate with sodium borohydride and then with hydrochloric acid to obtain the final product.", "Starting Materials": [ "tert-butyl 3,5-difluoro-4-oxopiperidine-1-carboxylate", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3,5-difluoro-4-oxopiperidine-1-carboxylate in methanol.", "Step 2: Add sodium borohydride to the solution and stir for 2 hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture and stir for 1 hour at room temperature.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] }

CAS No.

1781540-74-6

Molecular Formula

C10H17F2NO3

Molecular Weight

237.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.